2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide

• IUPAC Name: 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide
• InChI: InChI=1S/C19H14BrN3O3S2/c1-23(15-8-3-2-4-9-15)28(24,25)16-10-11-27-17(16)19-21-18(22-26-19)13-6-5-7-14(20)12-13/h2-12H,1H3
• InChI Key: QBKOOSFFSXRNTJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Br
• Molecular Formula: C19H14BrN3O3S2
• Molecular Weight: 476.4 g/mol

Description

The compound “2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide” is a complex organic molecule. It contains several functional groups including a bromophenyl group, an oxadiazole ring, a thiophene ring, and a sulfonamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The bromophenyl group could be introduced using electrophilic aromatic substitution, the oxadiazole ring could be formed via cyclization of a suitable precursor, and the sulfonamide group could be introduced via a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The bromophenyl and thiophene groups are both aromatic and would contribute to the overall stability of the molecule. The oxadiazole ring is a heterocycle and could participate in various interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The bromine atom on the bromophenyl group could be replaced via nucleophilic aromatic substitution. The oxadiazole ring could potentially be opened under certain conditions, and the sulfonamide group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling point. The various functional groups could also influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, it could interact with biological targets via the functional groups present in its structure.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures. The presence of the bromine atom suggests that it could be hazardous if ingested or inhaled, and it could potentially be irritating to the skin and eyes.

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.